![molecular formula C4H9Cl2N3S B6175705 methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride CAS No. 2551120-26-2](/img/no-structure.png)
methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride
Description
Methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride is a chemical compound with the IUPAC name N-methyl (5-methyl-1,3,4-thiadiazol-2-yl)methanamine . It has a molecular weight of 143.21 . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of similar compounds, such as N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives, has been achieved through the reaction of 2-amino-5-methyl-1,3,4-thiadiazole . The synthesized compounds are often characterized using NMR (both H1, C13), IR, GC-EL-MS, and mass spectral analysis .Molecular Structure Analysis
The molecular structure of the compound can be represented by the InChI code: 1S/C5H9N3S/c1-4-7-8-5(9-4)3-6-2/h6H,3H2,1-2H3 . The 3D structure of similar compounds can be viewed using Java or Javascript .Physical And Chemical Properties Analysis
Methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride is a solid at room temperature . Its molecular weight is 143.21 .Safety and Hazards
The compound is classified under GHS05 and GHS07 hazard pictograms, indicating that it poses certain health hazards . It has hazard statements H302, H315, H318, and H335, suggesting that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation .
Future Directions
The 1,3,4-thiadiazole scaffold, to which this compound belongs, has been the subject of numerous studies due to its wide range of biological activities . Future research could focus on further structural modifications of the 1,3,4-thiadiazol-2-yl group to develop highly effective and less toxic compounds . The potential of these compounds in the development of new drugs for various diseases makes this an exciting area of research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride involves the reaction of 2-amino-1,3,4-thiadiazole with formaldehyde and methylamine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-amino-1,3,4-thiadiazole", "formaldehyde", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-amino-1,3,4-thiadiazole is reacted with formaldehyde and methylamine in the presence of a catalyst to form methyl[(1,3,4-thiadiazol-2-yl)methyl]amine.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride.", "Step 3: The product is then purified by recrystallization to obtain the final compound." ] } | |
CAS RN |
2551120-26-2 |
Product Name |
methyl[(1,3,4-thiadiazol-2-yl)methyl]amine dihydrochloride |
Molecular Formula |
C4H9Cl2N3S |
Molecular Weight |
202.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
